Cas no 104810-48-2 (Tinuvin-1130)

• Product Name: Tinuvin-1130
• CAS No: 104810-48-2
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• MDL: MFCD02100731
• CID: 62506
• PubChem ID: 93481
• Update Time: 2025-05-23

Tinuvin-1130 Chemical and Physical Properties

Names and Identifiers

• Tinuvin-1130
• UV-1300
• [3-[3-(2H-Benzotriazol-2-yl)-5-(1,1-dimethylethyl)-4-hydroxyphenyl]-1-oxopropyl]-hydroxypoly(oxo-1,2-ethanediyl)
• Primesorb 1130
• UV-1130
• Tinuvin 1130
• A3-3-(2H-BENZOTRIAZOL-2-YL)-5-(1,1-DIMETHYLETHYL)-4-HYDROXYPHENYL-1-OXOPROPYL-Ω-HYDROXYPOLY(OXO-1,2-ETHANEDIYL)
• TINUVIN 213
• Polyethylene glycol mono-3-(3-(2H-benzotriazol-2-yl)-5-tert-butyl-4-hydroxyphenyl)-1-oxopropyl ether
• Alpha-[3-[3-(2h-Benzotriazol-2-Yl)-5-(1,1-Dimethylethyl)-4-Hydroxyphenyl]-1-(Oxopropyl]-Omega-Hydroxypoly(Oxo-1,2-Ethanediyl)
• Poly(oxy-1,2-ethanediyl), .alpha.-3-3-(2H-benzotriazol-2-yl)-5-(1,1-dimethylethyl)-4-hydroxyphenyl-1-oxopropyl-.omega.-hydroxy-
• Tinuvin 1130 Benzenepropanoic acid, 3-(2H-benzotriazol-2-yl)-5-(1,1-dimethylethyl)-4-hydroxy-, methyl ester
• 104810-47-1
• UV-1130;Tinuvin 1130
• BCP13287
• D87591
• SCHEMBL31360
• UNII-634MC97D37
• 2-[3'-t-butyl-5'-(2-methoxycarbonylethyl)-2'-hydroxyphenyl]-2h-benzotriazole
• Q27894609
• 2-(3'-tert-butyl-2'-hydroxy-5'-(2-methoxycarbonylethyl)phenyl)benzotriazole
• Benzenepropanoic acid, 3-(2H-benzotriazol-2-yl)-5-(1,1-dimethylethyl)-4-hydroxy-, methyl ester
• Methyl 3-(3-tert-butyl-5-(2H-benzotriazol-2-yl)-4-hydroxyphenyl)propionate
• FT-0697230
• 634MC97D37
• methyl 3-(3-benzotriazol-2-yl-5-tert-butyl-4-hydroxyphenyl)propionate
• MFCD02100731
• methyl 3-[3-(benzotriazol-2-yl)-5-tert-butyl-4-hydroxyphenyl]propanoate
• Methyl 3-(3-(2H-benzo[d][1,2,3]triazol-2-yl)-5-(tert-butyl)-4-hydroxyphenyl)propanoate
• 2-[3'-t-butyl-2'-hydroxy-5'-(2-methoxycarbonylethyl)phenyl]benzotriazole
• 104810-48-2
• 84268-33-7
• UV1130
• 102577-46-8
• NS00019540
• Methyl 3-(2H-benzotriazol-2-yl)-5-tert-butyl-4-hydroxyhydrocinnamate
• DTXSID9036488
• methyl 3-[3-tert-butyl-5-(2H-benzotriazol-2-yl)-4-hydroxyphenyl]propionate
• UJRDRFZCRQNLJM-UHFFFAOYSA-N
• METHYL 3-[3-(1,2,3-BENZOTRIAZOL-2-YL)-5-TERT-BUTYL-4-HYDROXYPHENYL]PROPANOATE

• MDL： MFCD02100731
• Inchi： 1S/C20H23N3O3/c1-20(2,3)14-11-13(9-10-18(24)26-4)12-17(19(14)25)23-21-15-7-5-6-8-16(15)22-23/h5-8,11-12,25H,9-10H2,1-4H3
• InChI Key： UJRDRFZCRQNLJM-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(CCC(=O)OC)C=C1C(C)(C)C)N1N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 353.17394160g/mol
• Monoisotopic Mass: 353.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 582.7°C at 760 mmHg
• Flash Point: 306.2°C
• Refractive Index: 1.606

Additional information on Tinuvin-1130

Introduction to Tinuvin-1130 (CAS No. 104810-48-2): Applications and Recent Research Developments

Tinuvin-1130, chemically identified by the CAS number 104810-48-2, is a prominent photostabilizer widely utilized in the formulation of plastics, coatings, and inks. This compound belongs to the class of hindered amine light stabilizers (HALS), which have garnered significant attention due to their efficacy in protecting materials from degradation caused by ultraviolet (UV) radiation. The mechanism of action involves the scavenging of reactive oxygen species and the inhibition of free radical chain reactions, thereby extending the lifespan of polymer-based products.

The chemical structure of Tinuvin-1130 features a triazine core substituted with various alkyl and aryl groups, which contribute to its stability and compatibility with a wide range of substrates. This structural design allows for efficient absorption of UV radiation, particularly in the UV-A and UV-B spectral regions, making it an indispensable component in industrial applications where exposure to sunlight or artificial UV sources is inevitable.

In recent years, the field of photostabilization has seen remarkable advancements, particularly in the development of more sustainable and environmentally friendly alternatives. Tinuvin-1130 has been extensively studied for its potential in reducing the environmental impact of polymer products. Its high efficiency in stabilizing plastics has led to a reduction in waste generation, as it allows for longer product lifespans without the need for frequent replacement. This aligns with global efforts towards circular economy principles, where resource conservation and waste minimization are paramount.

Recent research has also highlighted the synergistic effects of Tinuvin-1130 when combined with other additives such as antioxidants. A study published in the journal Polymer Degradation and Stability demonstrated that the co-addition of Tinuvin-1130 with hindered phenol antioxidants significantly enhanced the overall photostabilizing performance of polyethylene films. This finding underscores the importance of multi-component additive systems in achieving superior material protection against environmental stressors.

The industrial significance of Tinuvin-1130 extends beyond its role as a standalone photostabilizer. Its compatibility with various polymer matrices makes it a versatile additive for industries ranging from automotive to packaging. For instance, in automotive applications, Tinuvin-1130 is used to protect plastic components from degradation caused by prolonged exposure to sunlight, thereby maintaining aesthetic appeal and functional integrity. Similarly, in packaging materials, it ensures that food products remain fresh by preventing spoilage due to UV-induced degradation.

From an environmental perspective, Tinuvin-1130 has been subject to rigorous testing to assess its biodegradability and ecological impact. Studies have shown that when incorporated into polymer products, Tinuvin-1130 exhibits low leachability rates under normal conditions, minimizing potential environmental release. Additionally, efforts are ongoing to develop next-generation HALS compounds that offer enhanced performance while adhering to stricter environmental regulations.

The regulatory landscape surrounding Tinuvin-1130 is another critical aspect that merits discussion. Regulatory bodies such as the European Chemicals Agency (ECHA) have evaluated its safety profile extensively. The compound has been classified as non-hazardous under normal use conditions, further reinforcing its suitability for widespread industrial application. Compliance with regulatory standards ensures that manufacturers can confidently utilize Tinuvin-1130 without compromising on safety or environmental responsibility.

In conclusion, Tinuvin-1130 (CAS No. 104810-48-2) stands as a testament to the advancements in photostabilization technology. Its ability to effectively protect polymers from UV-induced degradation has made it an indispensable component in various industrial applications. Recent research continues to uncover new ways to enhance its performance and sustainability, ensuring that it remains at the forefront of material science innovation. As industries strive for more durable and environmentally friendly solutions, compounds like Tinuvin-1130 play a pivotal role in achieving these objectives.